Cas no 2229519-16-6 (tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-ylcarbamate
• CAS No: 2229519-16-6
• MF: C₁₅H₂₄N₄O₃
• MW: 308.376063346863
• CID: 6300801
• PubChem ID: 165673341
• Update Time: 2025-06-13

tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-ylcarbamate
• 2229519-16-6
• tert-butyl N-[5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-yl]carbamate
• EN300-1882147

• Inchi： 1S/C15H24N4O3/c1-14(2,3)22-13(21)19-12-17-8-10(9-18-12)15(16)6-4-11(20)5-7-15/h8-9,11,20H,4-7,16H2,1-3H3,(H,17,18,19,21)
• InChI Key： ACPMYTJSVWINRU-UHFFFAOYSA-N
• SMILES： OC1CCC(C2=CN=C(NC(=O)OC(C)(C)C)N=C2)(CC1)N

Computed Properties

• Exact Mass: 308.18484064g/mol
• Monoisotopic Mass: 308.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-ylcarbamate

Introduction to Tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-ylcarbamate (CAS No. 2229519-16-6)

Tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-ylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229519-16-6, represents a novel derivative with a unique structural framework that combines a pyrimidine core with a tert-butyl carbamate moiety, linked to a 1-amino-4-hydroxycyclohexyl side chain. The structural design of this molecule suggests potential applications in the development of bioactive agents, particularly in the realm of enzyme inhibition and drug discovery.

The significance of this compound lies in its ability to interact with biological targets in a highly specific manner. The pyrimidine ring is a common pharmacophore in many therapeutic agents, known for its ability to bind to nucleic acid bases and other biological molecules. In contrast, the tert-butyl carbamate group enhances the compound's solubility and metabolic stability, making it an attractive candidate for further development. The 1-amino-4-hydroxycyclohexyl moiety introduces additional functional groups that can modulate the compound's pharmacokinetic properties, potentially improving its bioavailability and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of Tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-ylcarbamate with unprecedented accuracy. These studies have highlighted its potential as an inhibitor of various enzymes involved in cancer metabolism and inflammation. For instance, preliminary computational analyses suggest that this compound may interact with kinases and phosphodiesterases, which are critical targets in oncology research. The hydroxyl group in the cyclohexyl side chain is particularly noteworthy, as it may facilitate hydrogen bonding interactions with protein active sites, enhancing binding stability.

The synthesis of Tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-ylcarbamate presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the production of such molecules. Techniques such as multi-step organic synthesis combined with catalytic hydrogenation have enabled researchers to construct the pyrimidine core and the cyclohexyl side chain with high precision. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites within the molecule.

In vitro studies have begun to elucidate the biological activity of Tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-ylcarbamate. Initial experiments have demonstrated inhibitory effects on certain enzymes associated with metabolic pathways relevant to cancer progression. For example, researchers have observed dose-dependent inhibition of lactate dehydrogenase (LDH), an enzyme implicated in tumor metabolism. Furthermore, preliminary toxicity assays suggest that the compound exhibits moderate solubility in aqueous buffers, which may be advantageous for formulation development.

The potential therapeutic applications of this compound are vast and span across multiple disease areas. In oncology, Tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-ylcarbamate may serve as a lead compound for developing novel anticancer agents that target specific metabolic pathways disrupted in cancer cells. Similarly, its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The hydroxymethyl group on the cyclohexane ring could also be exploited for further derivatization, allowing for the creation of analogs with enhanced pharmacological profiles.

Advances in drug delivery systems have opened new avenues for utilizing Tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-ylcarbamate effectively. Nanoparticle-based delivery systems, for instance, have shown promise in enhancing the bioavailability and targeted delivery of small molecules like this one. By encapsulating the compound within biodegradable polymers or liposomes, researchers can improve its solubility and reduce off-target effects. Additionally, prodrug formulations may be developed to enhance its metabolic stability and improve pharmacokinetic properties.

The future direction of research on Tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-ylcarbamate will likely focus on optimizing its chemical structure for improved efficacy and safety profiles. Structure-based drug design approaches will play a crucial role in identifying key structural features that contribute to its biological activity while minimizing potential side effects. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications.

In conclusion,Tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)pyrimidin-2-yIcarbamate (CAS No. 2229519 -16 -6) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities。 Its synthesis presents both challenges and opportunities for innovation， while ongoing research continues to uncover new therapeutic applications。 As our understanding of molecular interactions advances， so too will our ability to harness compounds like this one for treating complex diseases。